6-(4-methoxyphenyl)-N-(thiazol-2-yl)imidazo[2,1-b]thiazole-3-carboxamide

• IUPAC Name: 6-(4-methoxyphenyl)-N-(1,3-thiazol-2-yl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C16H12N4O2S2/c1-22-11-4-2-10(3-5-11)12-8-20-13(9-24-16(20)18-12)14(21)19-15-17-6-7-23-15/h2-9H,1H3,(H,17,19,21)
• InChI Key: CGPJWGLZWGVZOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)C(=O)NC4=NC=CS4
• Molecular Formula: C16H12N4O2S2
• Molecular Weight: 356.4 g/mol

Description

This compound is a derivative of imidazo[2,1-b]thiazole, a heterocyclic compound that has been the subject of numerous studies due to its diverse biological activities. It contains a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The compound also contains a methoxyphenyl group, which is a phenyl ring with a methoxy (–OCH3) substituent.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new library of isoxazole ring-containing 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole derivatives was designed, synthesized, and tested for their in vitro anticancer activity.

Molecular Structure Analysis

The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton. The compound also contains a methoxyphenyl group, which is a phenyl ring with a methoxy (–OCH3) substituent.

Chemical Reactions Analysis

The compound is likely to undergo chemical reactions typical of imidazo[2,1-b]thiazoles and methoxyphenyl compounds. For instance, the C-5 atom of the thiazole ring can undergo electrophilic substitution, and the C-2 atom can undergo nucleophilic substitution.

Physical And Chemical Properties Analysis

The compound is likely to share some physical and chemical properties with other imidazo[2,1-b]thiazoles. For instance, thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Scientific Research Applications

Anti-inflammatory Potential

Studies have explored the synthesis of imidazo[2,1-b]thiazoles and their effects on human neutrophil functions. Derivatives related to this compound were found to exhibit significant inhibitory effects on in vitro neutrophil activation, indicating potential anti-inflammatory applications (Andreani et al., 2000).

Immunomodulatory Effects

Research into imidazo[2,1-b]thiazole derivatives has also investigated their ability to modulate the CD2-receptor of human T trypsinized lymphocytes. Such modulation suggests these compounds could have therapeutic applications in regulating immune responses (Harraga et al., 1994).

Anti-Tuberculosis Activity

Another study focused on the 'green' synthesis of novel adamantyl-imidazolo-thiadiazoles, targeting Mycobacterium tuberculosis. Among these, a compound with a similar structure showed potent inhibitory activity, suggesting its use as an anti-TB agent targeting Sterol 14α-Demethylase (CYP51) (Anusha et al., 2015).

Antimicrobial and Antifungal Properties

The synthesis of 1,3,4-thiadiazole derivatives of 2-(4-formyl-2-methoxyphenoxy) acetic acid demonstrated significant in vitro antimicrobial activities against various strains, pointing to its potential in developing new antimicrobial agents (Noolvi et al., 2016).

Anticancer Applications

Further research into N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives highlighted their cytotoxicity against human cancer cell lines. Specifically, one derivative showed significant inhibitory activity against MDA-MB-231, indicating its potential as a cancer therapeutic agent (Ding et al., 2012).

Mechanism of Action

While the specific mechanism of action of this compound is not mentioned in the retrieved papers, imidazo[2,1-b]thiazoles and their derivatives have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities.